Cas no 1042973-67-0 (8-Amino-6-chloro-4H-benzo1,4oxazin-3-one)

• Product Name: 8-Amino-6-chloro-4H-benzo1,4oxazin-3-one
• CAS No: 1042973-67-0
• MF: C₈H₇ClN₂O₂
• MW: 198.606380701065
• MDL: MFCD11226537
• CID: 2136206
• PubChem ID: 37859623
• Update Time: 2025-05-20

8-Amino-6-chloro-4H-benzo1,4oxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 8-Amino-6-chloro-4H-benzo[1,4]oxazin-3-one
• 8-Amino-4H-1,4-benzoxazin-3-one
• 8-amino-6-chloro-3,4-dihydro-2H-benzo[1,4]oxazin-3-one
• 1042973-67-0
• AKOS006309869
• DB-059121
• 8-amino-6-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one
• MFCD11226537
• 8-amino-6-chloro-2H-benzo[b][1,4]oxazin-3(4H)-one
• 8-amino-6-chloro-4H-1,4-benzoxazin-3-one
• EN300-212187
• LFQDPHSIICCBLE-UHFFFAOYSA-N
• SCHEMBL3174255
• CS-0212247
• F83048
• Z1198320211
• BS-29982
• 872-793-9
• SRB97367
• 8-Amino-6-chloro-4H-benzo1,4oxazin-3-one

• MDL： MFCD11226537
• Inchi： 1S/C8H7ClN2O2/c9-4-1-5(10)8-6(2-4)11-7(12)3-13-8/h1-2H,3,10H2,(H,11,12)
• InChI Key： LFQDPHSIICCBLE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1)NC(CO2)=O)N

Computed Properties

• Exact Mass: 198.0196052g/mol
• Monoisotopic Mass: 198.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 8-Amino-6-chloro-4H-benzo1,4oxazin-3-one

Introduction to 8-Amino-6-chloro-4H-benzo[1,4]oxazin-3-one (CAS No. 1042973-67-0) and Its Emerging Applications in Chemical Biology

8-Amino-6-chloro-4H-benzo[1,4]oxazin-3-one, identified by the CAS number 1042973-67-0, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the benzoxazinone class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of both amino and chloro substituents in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The benzo[1,4]oxazin-3-one core is known for its stability and versatility in forming hydrogen bonds, which is a critical factor in the design of bioactive molecules. The amino group at the 8-position introduces a basic character to the molecule, enabling interactions with acidic residues in biological targets, while the chloro group at the 6-position provides electrophilic centers that can participate in nucleophilic substitution reactions. These features make 8-Amino-6-chloro-4H-benzo[1,4]oxazin-3-one a promising candidate for further derivatization and exploration.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The benzoxazinone class, in particular, has been highlighted for its role in modulating various biological pathways. Studies have demonstrated that derivatives of benzoxazinones exhibit properties such as anti-inflammatory, antimicrobial, and anticancer activities. The compound 8-Amino-6-chloro-4H-benzo[1,4]oxazin-3-one is no exception and has been investigated for its potential to interact with key enzymes and receptors involved in disease mechanisms.

One of the most compelling aspects of 8-Amino-6-chloro-4H-benzo[1,4]oxazin-3-one is its structural flexibility, which allows for the creation of a diverse array of analogs with tailored biological activities. Researchers have leveraged this flexibility to develop molecules that can selectively target specific pathways. For instance, modifications at the amino and chloro positions have been shown to influence binding affinity and selectivity towards enzymes such as kinases and phosphodiesterases. These findings are particularly relevant in the context of developing targeted therapies for cancers and inflammatory diseases.

The synthesis of 8-Amino-6-chloro-4H-benzo[1,4]oxazin-3-one involves multi-step organic reactions that highlight its synthetic accessibility. The process typically begins with the formation of the benzoxazinone core through cyclization reactions, followed by functional group interconversions to introduce the amino and chloro substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

Recent computational studies have also shed light on the molecular interactions of 8-Amino-6-chloro-4H-benzo[1,4]oxazin-3-one with biological targets. Molecular docking simulations have identified potential binding pockets on proteins associated with metabolic disorders and neurodegenerative diseases. These simulations provide a rational framework for designing derivatives with enhanced potency and reduced side effects. Additionally, quantum mechanical calculations have been employed to understand the electronic properties of the molecule, which are crucial for optimizing its pharmacokinetic profile.

In vivo studies have begun to explore the pharmacological effects of 8-Amino-6-chloro-4H-benzo[1,4]oxazin-3-one in animal models. Preliminary results suggest that this compound exhibits promising activities in reducing inflammation and inhibiting tumor growth. These findings are supported by mechanistic studies that reveal how the molecule interacts with cellular components to modulate signaling pathways. Such insights are invaluable for developing next-generation drugs that can effectively address complex diseases.

The chemical biology community continues to be intrigued by the potential of heterocyclic compounds like 8-Amino-6-chloro-4H-benzo[1,4]oxazin-3-one. Ongoing research aims to uncover new derivatives with improved properties through structure-based drug design approaches. By integrating experimental data with computational modeling, scientists are paving the way for innovative therapeutic strategies that leverage the unique characteristics of this compound class.

As our understanding of biological systems evolves, so does our ability to harness natural products-inspired scaffolds like benzoxazinones for medical applications. The versatility of 8-Amino-6-chloro-4H-benzo[1,4]oxazin-3-one makes it a cornerstone in modern drug discovery efforts. Its continued study promises to yield novel insights into disease mechanisms and generate new opportunities for therapeutic intervention.